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Compound of Interest

Compound Name: Relebactam

CAS No.: 1174020-13-3

Cat. No.: B15564724

Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage conditions of

Relebactam in solution. The following frequently asked questions (FAQs) and troubleshooting

guides are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Relebactam powder?

A1: For short-term storage (days to weeks), Relebactam sodium powder should be stored in a

dry, dark place at 0 - 4°C. For long-term storage (months to years), the recommended

temperature is -20°C.[1] It is crucial to keep the container tightly sealed in a dry and well-

ventilated area to prevent moisture absorption and degradation.[1]

Q2: What is the stability of Relebactam in a reconstituted solution?

A2: Most of the available stability data for Relebactam is from studies of its co-formulation with

imipenem and cilastatin (RECARBRIO™). In this formulation, after reconstitution and further

dilution, the solution is stable for at least 2 hours at room temperature (up to 30°C) and for at
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least 24 hours when refrigerated at 2°C to 8°C.[1][2] Extended stability studies have shown the

co-formulation to be stable for up to 12 hours at room temperature and up to 108 hours when

refrigerated in specific infusion bags.[1] It is important not to freeze solutions containing

Relebactam. For research purposes with Relebactam as a single agent, it is always

recommended to prepare fresh solutions for each experiment.

Q3: Which solvents and infusion fluids are compatible with Relebactam?

A3: Relebactam, as part of RECARBRIO™, is compatible with several common infusion

diluents, including:

0.9% Sodium Chloride Injection, USP

5% Dextrose Injection, USP

5% Dextrose and 0.9% Sodium Chloride Injection, USP

5% Dextrose and 0.45% Sodium Chloride Injection, USP

5% Dextrose and 0.225% Sodium Chloride Injection, USP

For laboratory use, Relebactam is soluble in water and DMSO.

Q4: Is Relebactam compatible with other drugs?

A4: The co-formulation of Relebactam has been shown to be physically compatible with

several other injectable drugs, such as dexmedetomidine, dopamine, epinephrine, fentanyl,

heparin, midazolam, norepinephrine, and phenylephrine. However, it is physically incompatible

with propofol. Co-administration with other drugs where compatibility has not been established

should be avoided.

Troubleshooting Guide
Problem: My experimental results are inconsistent when using Relebactam.

Possible Cause: Inaccurate concentration due to degradation of Relebactam in solution.
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Solution: Prepare fresh solutions for each experiment whenever possible. If using a stock

solution, ensure it has been stored correctly and is within its stability window. Avoid

repeated freeze-thaw cycles.

Possible Cause: Precipitation of the compound.

Solution: Visually inspect solutions for any particulate matter before use. If precipitation is

observed, it may be necessary to adjust the solvent, concentration, or pH.

Problem: I am observing unexpected peaks in my HPLC analysis.

Possible Cause: Degradation of Relebactam.

Solution: This could indicate that your solution has degraded. Review your storage and

handling procedures. It is essential to use a validated stability-indicating HPLC method

that can separate the parent compound from any potential degradation products.

Quantitative Stability Data
The following tables summarize the available quantitative data on the stability of Relebactam,

primarily from studies on the co-formulated product RECARBRIO™. This data can serve as a

valuable reference for researchers.

Table 1: Stability of Reconstituted and Diluted RECARBRIO™ Solution

Storage Condition Temperature Stability Duration Reference(s)

Room Temperature Up to 30°C (86°F) At least 2 hours

Refrigerated
2°C to 8°C (36°F to

46°F)
At least 24 hours

Table 2: Extended Stability of RECARBRIO™ in Polyvinyl Chloride (PVC) Infusion Bags
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Storage Condition Temperature Stability Duration Reference(s)

Room Temperature 24°C (75°F) Up to 12 hours

Refrigerated 4°C (39°F) Up to 108 hours

Experimental Protocols & Methodologies
Stability-Indicating HPLC Method (Illustrative)
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for

separating and quantifying Relebactam from its potential degradation products. While a

specific validated method for Relebactam alone is not extensively published, methods for the

simultaneous analysis of imipenem, cilastatin, and relebactam can be adapted.

Column: C18 reverse-phase column (e.g., Hypersil BDS C18, 250mm x 4.6mm, 5µm).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer and an organic solvent.

For example, a mobile phase consisting of acetonitrile and 0.1 M dipotassium hydrogen

phosphate buffer (pH 4.5) in a 45:55 (v/v) ratio.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 245 nm or 265 nm.

Validation: The method must be validated for specificity, linearity, accuracy, precision, and

robustness according to ICH guidelines to ensure it is stability-indicating.

Forced Degradation Studies
Forced degradation studies are performed to understand the degradation pathways of a drug

substance and to develop stability-indicating analytical methods. These studies involve

subjecting the drug to various stress conditions.

Acid Hydrolysis: 0.1 M HCl at a specified temperature for a set duration.

Base Hydrolysis: 0.1 M NaOH at a specified temperature for a set duration.

Oxidative Degradation: 3-5% H₂O₂ at room temperature.
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Thermal Degradation: Heating the solid drug or a solution at a high temperature (e.g., 60-

80°C).

Photolytic Degradation: Exposing the drug to UV light.

Samples are then analyzed by a validated HPLC method to identify and quantify any

degradation products.
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Caption: Workflow for a forced degradation study of Relebactam.
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Caption: Logical flow from proper handling to reliable results.
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Caption: Hypothetical degradation pathways for Relebactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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